Cas no 97630-11-0 (1-[(2,4,5-trimethoxyphenyl)sulfonyl]piperazine)

• Product Name: 1-[(2,4,5-trimethoxyphenyl)sulfonyl]piperazine
• CAS No: 97630-11-0
• MF: C₁₃H₂₀N₂O₅S
• MW: 316.373302459717
• CID: 1989061
• PubChem ID: 3024951
• Update Time: 2025-04-21

1-[(2,4,5-trimethoxyphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4,5-trimethoxyphenyl)sulfonyl]piperazine
• 1-(2,4,5-trimethoxyphenyl)sulfonylpiperazine
• 1-((2,4,5-Trimethoxyphenyl)sulfonyl)piperazine
• DTXCID60165563
• Piperazine, 1-((2,4,5-trimethoxyphenyl)sulfonyl)-
• 97630-11-0
• DTXSID60243072

• Inchi： 1S/C13H20N2O5S/c1-18-10-8-12(20-3)13(9-11(10)19-2)21(16,17)15-6-4-14-5-7-15/h8-9,14H,4-7H2,1-3H3
• InChI Key： CAQYUQLSUQCUAB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1OC)OC)OC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 316.109292
• Monoisotopic Mass: 316.109292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5
• XLogP3: 0.3

Experimental Properties

• Density: 1.251
• Boiling Point: 486.7°C at 760 mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.534